N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-((difluoromethyl)thio)benzamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-(difluoromethylsulfanyl)benzamide
• InChI: InChI=1S/C16H12ClF2N5OS/c17-10-5-7-11(8-6-10)24-14(21-22-23-24)9-20-15(25)12-3-1-2-4-13(12)26-16(18)19/h1-8,16H,9H2,(H,20,25)
• InChI Key: XZMFJXOPPMRTQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl)SC(F)F
• Molecular Formula: C16H12ClF2N5OS
• Molecular Weight: 395.8 g/mol

Description

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-((difluoromethyl)thio)benzamide is a useful research compound. Its molecular formula is C16H12ClF2N5OS and its molecular weight is 395.81. The purity is usually 95%.
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Scientific Research Applications

Antipathogenic Activity

Research on acylthioureas, which share a thematic structural resemblance to the specified compound, has demonstrated significant antimicrobial activity, particularly against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011). These findings suggest that modifications of the thiourea moiety, akin to the difluoromethylthio and tetrazole groups in the compound of interest, could offer novel pathways for developing antimicrobial agents with enhanced efficacy against resistant bacterial strains.

Anticancer Evaluation

Derivatives containing tetrazole and benzamide functionalities have been evaluated for their anticancer activities. For instance, substituted N-benzamides have been synthesized and tested against various cancer cell lines, showing moderate to excellent anticancer activity (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021). This indicates the potential of tetrazole and benzamide derivatives in the design of new anticancer compounds, highlighting the importance of exploring the biological activities of such structures.

Material Science Applications

In material science, tetrazole-based compounds have been utilized to construct coordination networks with nonlinear optical (NLO) properties. For example, tetrazolate-yl acylamide tectons have been used to generate crystalline coordination networks showing significant second harmonic generation (SHG) efficiencies (Liao et al., 2013). This underscores the compound's potential applicability in creating materials with desirable optical properties for technological applications.